Cas no 120728-10-1 (1-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid)

• Product Name: 1-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• CAS No: 120728-10-1
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD02682623
• CID: 63513
• PubChem ID: 1512646
• Update Time: 2025-10-29

1-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-1-Aminocyclobutanecarboxylic acid
• 1-AMINOCYCLOBUTYL-1-CARBOXYLIC ACID, N-BOC PROTECTED
• 1-(BOC-AMINO)CYCLOBUTANECARBOXYLIC ACID
• 1-N-BOC-AMINO-CYCLOBUTANE CARBOXYLIC ACID
• 1-(TERT-BUTYLOXYCARBONYL-AMINO)-CYCLOBUTYL-1-CARBOXYLIC ACID
• 1-TERT-BUTOXYCARBONYLAMINO-CYCLOBUTANECARBOXYLIC ACID
• 1-(T-BUTYLOXYCARBONYL-AMINO)-CYCLOBUTYL-1-CARBOXYLIC ACID
• BOC-AC4C-OH
• 1-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid
• 1-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylic acid
• Boc-1-aminocyclobutane-1-carboxylic acid
• Boc-1-Aminocyclobutanecarboxylic acid
• 1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylic acid
• Boc-cyclovaline
• BOC-ACBC-OH
• BOC-1, 1-ACCB
• BOC-1-AMINO-1-CYCLOBUTANECARBOXYLIC ACID
• N-BOC-1-AMINOCYCLOBUTANE CARBOXYLIC ACID
• 1-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• 1-tert-Butoxycarbon
• 1-[(tert-butoxycarbonyl)amino]cyclobutane-1-carboxylic acid
• B6086
• ROVVUKFHORPDSM-UHFFFAOYSA-N
• 1-({[(1,1-dimethylethyl)oxy]carbonyl}amino)cyclobutanecarboxylic acid
• 1-BOC-aminocyclobutanecarboxylic acid
• 1-((1,1-Dimethylethoxycarbonyl)amino)cyclobutanecarboxylic acid
• SB12347
• AM803036
• boc-1-amino-1-cyclobutane carboxylic acid
• BCP21384
• SY002608
• A2527
• N-tert-Butoxycarbonyl-1-aminocyclobutanecarboxylic Acid
• MFCD02682623
• SCHEMBL202837
• 120728-10-1
• Cyclobutanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-
• CS-M2532
• 1-tert-butoxycarbonylaminocyclobutanecarboxylic acid
• FT-0649714
• 1-(Boc-amino)cyclobutane-1-carboxylic acid
• AKOS013153309
• 1-(tert-butoxycarbonyl)cyclobutanecarboxylic acid
• DTXSID00363748
• EN300-111901
• Boc-Acb(1)-OH
• tert-butyl 1-carboxycyclobutylcarbamate
• 1-[(tert-butoxycarbonyl)amino]cyclobutanecarboxylic acid
• 1-(tert-butoxy-carbonylamino)-cyclobutane-1-carboxylic acid
• Q-102250
• AC-5715
• DS-12107
• 1-(tert-Butoxycarbonylamino)cyclobutane carboxylic acid
• 1-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylic acid
• N-Boc-1-aminocyclobutane carboxylic acid, 97%
• 1-(tert-butoxycarbonyl)cyclobutanecarboxylic acid;1-(Boc-amino)cyclobutanecarboxylic Acid
• 1-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylicacid
• BBL102875
• DB-031711
• STL556683

• MDL： MFCD02682623
• Inchi： 1S/C10H17NO4/c1-9(2,3)15-8(14)11-10(7(12)13)5-4-6-10/h4-6H2,1-3H3,(H,11,14)(H,12,13)
• InChI Key： ROVVUKFHORPDSM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 215.11600
• Monoisotopic Mass: 215.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.18
• Melting Point: 129-133 °C (lit.)
• Boiling Point: 362.1 ºC at 760 mmHg
• Flash Point: 172.8℃
• PSA: 75.63000
• LogP: 1.90930
• Solubility: Not determined

1-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R22
• Safety Term：S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid

1-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 120728-10-1, known as 1-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclobutane ring with a tert-butoxycarbonyl (Boc) protecting group and an amino acid moiety. The combination of these functional groups makes it a versatile building block for various chemical syntheses and drug development applications.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry due to their potential to induce non-classical ring strain and unique pharmacokinetic properties. The presence of the Boc group in this compound serves as an excellent protecting group for amino functionalities, which is crucial during multi-step synthesis processes. This feature has made it a popular choice in peptide synthesis and the development of bioactive molecules.

The synthesis of 1-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid typically involves a combination of ring-closing metathesis and peptide coupling techniques. Researchers have optimized these methods to achieve high yields and purity, ensuring its reliability as a reagent in various chemical transformations. The compound's stability under mild reaction conditions further enhances its utility in laboratory settings.

In terms of applications, this compound has been extensively used as an intermediate in the synthesis of cyclic peptides and macrocycles. Its cyclobutane core provides rigidity to the molecule, which is often desirable in drug design for improving binding affinity and selectivity. Recent advancements in click chemistry and medicinal chemistry have further expanded its potential uses, particularly in the development of targeted therapies.

From a structural perspective, the molecule's tert-butoxycarbonyl group plays a critical role in modulating the reactivity and solubility of the compound. This group can be easily removed under acidic or enzymatic conditions, making it ideal for controlled deprotection steps during synthesis. The amino acid moiety adds another layer of functionality, enabling the formation of amide bonds with other biomolecules.

Moreover, computational studies have revealed that the cyclobutane ring introduces unique electronic effects that can influence the molecule's interaction with biological targets. These findings have prompted researchers to explore its potential as a scaffold for novel drug candidates, particularly in the fields of oncology and infectious diseases.

In conclusion, 1-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid is a multifaceted compound with significant implications in organic synthesis and drug discovery. Its combination of functional groups and structural features makes it a valuable tool for chemists and pharmacologists alike. As research continues to uncover new applications for this compound, its role in advancing therapeutic development is expected to grow even further.